1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one

• IUPAC Name: 1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one
• InChI: InChI=1S/C18H28N2O/c1-14-7-6-8-16(15(14)2)19-9-11-20(12-10-19)17(21)13-18(3,4)5/h6-8H,9-13H2,1-5H3
• InChI Key: ZYMDASWTWHYDJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CC(C)(C)C)C
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one, also known as DMDB, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential pharmacological properties. DMDB is a psychoactive compound that has been shown to have an impact on the central nervous system.

Mechanism of Action

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one works by binding to the dopamine and serotonin receptors in the brain. It acts as an agonist, which means that it activates these receptors and causes an increase in the levels of dopamine and serotonin in the brain. This increase in neurotransmitter levels is thought to be responsible for the psychoactive effects of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one.
Biochemical and physiological effects:
1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to a range of psychoactive effects, including euphoria, increased energy, and improved mood. 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has also been shown to have an impact on the cardiovascular system, causing an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has a well-documented mechanism of action. However, there are also some limitations to its use in lab experiments. 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one is a psychoactive compound, which means that it can be difficult to control for the effects of the compound on the behavior of test subjects. Additionally, 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has not been extensively studied in humans, which means that its safety and efficacy are not yet well-established.

Future Directions

There are several potential future directions for research on 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one. One area of interest is the potential use of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one as a treatment for addiction. 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has been shown to have an impact on the dopaminergic system, which is involved in the reward pathway in the brain. This makes it a promising candidate for the treatment of addiction. Another area of interest is the potential use of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one as a treatment for depression and anxiety. 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has been shown to have an impact on the serotonergic system, which is involved in mood regulation. This makes it a promising candidate for the treatment of these disorders. Finally, further research is needed to establish the safety and efficacy of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one in humans, which could pave the way for its use as a potential therapeutic agent.

Synthesis Methods

The synthesis of 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one involves the reaction of 2,3-dimethylphenylpiperazine with 3,3-dimethylbutanone in the presence of a reducing agent. This method has been well-documented in the literature and has been used to produce 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one in large quantities for research purposes.

Scientific Research Applications

1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has been the subject of extensive research due to its potential as a psychoactive compound. It has been shown to have an impact on the central nervous system, specifically on the dopaminergic and serotonergic systems. 1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3,3-dimethylbutan-1-one has been studied for its potential as a treatment for various neurological and psychiatric disorders, including depression, anxiety, and addiction.